Cas no 2375249-31-1 (rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol)

Technical Introduction: rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol is a fluorinated pyrrolidine derivative with a cyclopentane-fused ring system. Its stereochemically defined structure, featuring a fluoro substituent at the 6a-position and a hydroxymethyl group at the 3a-position, makes it a valuable intermediate in medicinal chemistry and drug discovery. The fluorine atom enhances metabolic stability and bioavailability, while the hydroxymethyl group offers a versatile handle for further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and CNS-targeting agents, due to its rigid, conformationally constrained scaffold. High purity and well-characterized stereochemistry ensure reproducibility in research applications.
rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol structure
2375249-31-1 structure
Product Name:rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol
CAS No:2375249-31-1
MF:C8H14FNO
MW:159.20126581192
CID:6229041
PubChem ID:145874770
Update Time:2025-06-10

rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol
    • 2375249-31-1
    • EN300-7434164
    • Inchi: 1S/C8H14FNO/c9-8-3-1-2-7(8,6-11)4-10-5-8/h10-11H,1-6H2/t7-,8-/m1/s1
    • InChI Key: WMERYXABTIZQTD-HTQZYQBOSA-N
    • SMILES: F[C@]12CNC[C@@]1(CO)CCC2

Computed Properties

  • Exact Mass: 159.105942232g/mol
  • Monoisotopic Mass: 159.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 32.3Ų

rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol Pricemore >>

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Additional information on rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol

Introduction to rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol (CAS No. 2375249-31-1)

rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol, with the CAS number 2375249-31-1, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated cyclopentapyrrole core and a chiral center, which contribute to its potential therapeutic applications.

The chemical structure of rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol is composed of an octahydrocyclopenta[c]pyrrole ring with a fluorine atom at the 6a position and a hydroxymethyl group attached to the 3a position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. The mechanism of action is believed to involve the modulation of specific signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol has also been investigated for its potential as an antidepressant. A study published in the European Journal of Pharmacology demonstrated that this compound can effectively modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol could be a promising lead compound for the development of novel antidepressant drugs.

The synthesis of rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol has been extensively studied to optimize its production for large-scale applications. One notable synthetic route involves the use of chiral catalysts to achieve high enantiomeric purity. This approach not only enhances the efficiency of the synthesis but also ensures that the desired enantiomer is obtained with minimal impurities.

The pharmacokinetic properties of rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it has good oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and support further clinical evaluation.

In conclusion, rac-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]methanol (CAS No. 2375249-31-1) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as oncology and psychiatry. As more data become available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing medical treatments for various diseases.

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